Cas no 61582-27-2 (1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide)
61582-27-2 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide
CAS No:61582-27-2
MF:C7H11IN4S
MW:310.158511400223
CID:473955
PubChem ID:71394393
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide
- 2-methyl-6-methylsulfanyl-1,3-dihydro-[1,2,4]triazolo[4,3-b]pyridazin-4-ium,iodide
- 2-Methyl-6-(methylsulfanyl)-2,3-dihydro-1H-[1,2,4]triazolo[4,3-b]pyridazin-4-ium iodide
- 61582-27-2
- DTXSID90816091
-
- Inchi: 1S/C7H10N4S.HI/c1-10-5-11-6(8-10)3-4-7(9-11)12-2;/h3-4H,5H2,1-2H3;1H
- InChI Key: WSDBFXZUJWTIEN-UHFFFAOYSA-N
- SMILES: [I-].S(C)C1C=CC2NN(C)C[N+]=2N=1
Computed Properties
- Exact Mass: 298.8885
- Monoisotopic Mass: 309.97492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.3Ų
Experimental Properties
- PSA: 32.94
1,2,4-Triazolo[4,3-b]pyridazinium, 2-methyl-6-(methylthio)-, iodide Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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